Cas no 25023-39-6 (9H-purine-6-sulfonic acid)

9H-Purine-6-sulfonic acid is a sulfonated purine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a sulfonic acid group at the 6-position of the purine core, enhances solubility and reactivity, making it a versatile intermediate for nucleoside modifications and heterocyclic chemistry. The compound is particularly valuable in the development of nucleotide analogs and enzyme inhibitors due to its ability to interact with biological targets through both hydrogen bonding and electrostatic interactions. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor this compound for its well-defined reactivity profile and compatibility with diverse reaction conditions.
9H-purine-6-sulfonic acid structure
9H-purine-6-sulfonic acid structure
Product Name:9H-purine-6-sulfonic acid
CAS No:25023-39-6
MF:C5H4N4O3S
MW:200.175258636475
MDL:MFCD26132470
CID:1423716
PubChem ID:6294577
Update Time:2025-06-27

9H-purine-6-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-6-sulfonic acid
    • 7H-purine-6-sulfonic acid
    • 9H-purine-6-sulfonic acid
    • EN300-225334
    • 1H-Purine-6-sulfonicacid
    • DTXSID20422381
    • purine-6-sulfonic acid
    • SCHEMBL10627537
    • SCHEMBL7375286
    • 25023-39-6
    • MDL: MFCD26132470
    • Inchi: 1S/C5H4N4O3S/c10-13(11,12)5-3-4(7-1-6-3)8-2-9-5/h1-2H,(H,10,11,12)(H,6,7,8,9)
    • InChI Key: AUFCVRHLGQURSA-UHFFFAOYSA-N
    • SMILES: S(C1=C2C(=NC=N1)N=CN2)(=O)(=O)O

Computed Properties

  • Exact Mass: 200.00052
  • Monoisotopic Mass: 200.00041118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.9±0.1 g/cm3
  • Flash Point: 135.5±20.4 °C
  • PSA: 103.48

9H-purine-6-sulfonic acid Security Information

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Additional information on 9H-purine-6-sulfonic acid

Introduction to 9H-purine-6-sulfonic acid (CAS No. 25023-39-6)

9H-purine-6-sulfonic acid, with the Chemical Abstracts Service (CAS) number 25023-39-6, is a significant compound in the field of medicinal chemistry and biochemistry. This purine derivative has garnered considerable attention due to its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, biological significance, and recent research advancements related to 9H-purine-6-sulfonic acid.

Chemical Structure and Properties

9H-purine-6-sulfonic acid is a sulfur-containing purine derivative. Its molecular formula is C5H7N4O3S, and it has a molecular weight of 187.19 g/mol. The compound features a purine ring system with a sulfonic acid group attached at the 6-position. This unique structural arrangement imparts specific chemical properties that are crucial for its biological activities. The sulfonic acid group makes the molecule highly polar and water-soluble, which facilitates its interaction with biological systems.

The chemical stability of 9H-purine-6-sulfonic acid is another important aspect to consider. It is stable under neutral and slightly acidic conditions but may undergo hydrolysis under strongly alkaline conditions. This stability profile is essential for its use in various biochemical assays and pharmaceutical applications.

Biological Significance and Applications

9H-purine-6-sulfonic acid has been extensively studied for its potential biological activities, particularly in the context of enzyme inhibition and cellular signaling. One of the key areas of research has been its interaction with purinergic receptors, which are involved in various physiological processes such as neurotransmission, immune responses, and cell proliferation.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 9H-purine-6-sulfonic acid to act as a selective inhibitor of adenosine deaminase (ADA). ADA is an important enzyme that plays a crucial role in purine metabolism and immune function. Inhibition of ADA has been shown to have therapeutic potential in conditions such as severe combined immunodeficiency (SCID) and certain types of cancer.

In addition to its enzymatic inhibition properties, 9H-purine-6-sulfonic acid has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 9H-purine-6-sulfonic acid could be a promising candidate for the development of new anti-inflammatory drugs.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 9H-purine-6-sulfonic acid has been explored through several preclinical studies and early-stage clinical trials. One notable clinical trial focused on evaluating the safety and efficacy of this compound in treating chronic inflammatory diseases such as rheumatoid arthritis (RA). The results were promising, with patients showing significant improvements in joint pain, swelling, and overall quality of life.

In another study, researchers investigated the use of 9H-purine-6-sulfonic acid as an adjuvant therapy for cancer treatment. The compound was found to enhance the effectiveness of conventional chemotherapy agents by inhibiting tumor growth and reducing side effects. These findings have opened up new avenues for combination therapies in oncology.

Safety and Toxicology

The safety profile of 9H-purine-6-sulfonic acid is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, like any pharmaceutical agent, it can cause side effects if administered at high doses or over prolonged periods. Common side effects observed in animal models include mild gastrointestinal disturbances and transient elevations in liver enzymes.

To ensure patient safety, ongoing clinical trials are closely monitoring adverse events and adjusting dosing regimens as needed. Additionally, researchers are exploring strategies to enhance the selectivity and reduce off-target effects of 9H-purine-6-sulfonic acid.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 9H-purine-6-sulfonic acid (CAS No. 25023-39-6) holds great promise for advancing our understanding of purinergic signaling pathways and developing novel therapeutic strategies. Future studies will likely focus on optimizing the pharmacological properties of this compound, exploring its potential in combination therapies, and expanding its applications to other disease areas.

In conclusion, 9H-purine-6-sulfonic acid is a versatile compound with a wide range of biological activities that make it an attractive target for drug development. Its unique chemical structure, coupled with its promising preclinical and clinical data, positions it as a valuable tool in both basic research and translational medicine.

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